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Compound of Interest

Compound Name: 2-Iodobenzene-1,3-diol

Cat. No.: B1297929 Get Quote

Technical Guide: 2-Iodobenzene-1,3-diol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical compound 2-
Iodobenzene-1,3-diol, including its Chemical Abstracts Service (CAS) number, safety data,

and physical properties. The information is intended for use by professionals in research and

development.

Chemical Identification and Properties
2-Iodobenzene-1,3-diol, also known as 2-iodoresorcinol, is an organic intermediate.[1] Its key

identification and physical properties are summarized below.

Identifier Value Reference

CAS Number 41046-67-7 [2][3][4]

Molecular Formula C₆H₅IO₂ [2][3]

Molecular Weight 236.01 g/mol [2][3]

Synonyms

2-iodoresorcinol, 1,3-

benzenediol, 2-iodo-, 1,3-

dihydroxy-2-iodobenzene

[2][5]
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Physical Property Value Reference

Melting Point 115-119 °C [2][5]

Boiling Point 197.2 °C at 760 mmHg [2]

Density 2.177 g/cm³ [2]

Appearance White to pink solid [1][5]

Solubility
Soluble in Dichloromethane,

Ethyl Acetate
[5]

Storage Temperature
2-8°C, protect from light,

stored under nitrogen
[5]

Safety and Hazard Information
2-Iodobenzene-1,3-diol is classified as a hazardous substance.[3] Adherence to safety

protocols is essential when handling this chemical.

Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute toxicity, oral Irritant Warning
H302: Harmful if

swallowed

Acute toxicity, dermal Irritant Warning
H312: Harmful in

contact with skin

Skin

corrosion/irritation
Irritant Warning

H315: Causes skin

irritation

Serious eye

damage/eye irritation
Irritant Warning

H319: Causes serious

eye irritation

Acute toxicity,

inhalation
Irritant Warning

H332: Harmful if

inhaled

Source: PubChem.[3]

Precautionary Statements
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The following precautionary statements from the Globally Harmonized System (GHS) should

be observed:[5]

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P405: Store locked up.

Experimental Protocols
Synthesis of 2-Iodobenzene-1,3-diol
Method 1:[1]

Dissolve resorcinol (33.0 g, 300 mmol) and iodine (81.5 g, 321 mmol) in water (225 mL).

Add sodium bicarbonate (27.9 g, 333 mmol) to the solution.

Cool the solution to 0°C and stir.

Allow the solution to gradually warm to room temperature over 1 hour.

Extract the product with ethyl ether.

Combine the organic layers, dry with sodium sulfate, filter, and concentrate under reduced

pressure to yield a white solid.

Grind the solid in chloroform (100 mL) cooled to -10°C.

After 30 minutes, filter the precipitate and wash with cold chloroform to obtain 2-
Iodobenzene-1,3-diol.

Method 2:[1]

To a solution of resorcinol (1.1 g, 0.01 mol) in hydrochloric acid (25 mL, 0.01 mol), add a

solution of KIO₃ (0.33 eq) and KI (0.67 eq) in water (50 mL) while stirring.
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Continue stirring for an additional 2 hours.

Extract the mixture with ethyl acetate.

Dry and concentrate the organic layer to obtain an oily residue.

Crystallize the residue in a chloroform/petroleum ether mixture and let it stand overnight at

4℃ for complete crystallization.

Safe Handling Workflow
The following diagram illustrates a recommended workflow for the safe handling of 2-
Iodobenzene-1,3-diol.
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Safe Handling of 2-Iodobenzene-1,3-diol

Preparation

Handling

Storage

Emergency Procedures

Wear Appropriate PPE:
- Safety Goggles

- Lab Coat
- Gloves

Work in a
Well-Ventilated Area

Avoid Contact with
Skin and Eyes

Avoid Inhaling Dust

Do Not Ingest

Store Locked Up
(P405)

Store at 2-8°C
Protect from Light

IF IN EYES:
Rinse with Water (P305+P351+P338)

Contain and Clean Up Spill
Using Appropriate Materials

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Iodobenzene-1,3-diol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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